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Compound of Interest

Compound Name: Galuteolin

Cat. No.: B191756 Get Quote

Introduction

Galuteolin, also known as Luteolin-7-O-glucoside, is a flavonoid glycoside found in various

plants and is recognized for its diverse biological activities, including anti-inflammatory,

antioxidant, and anti-cancer properties.[1] Reproducible and reliable in vitro experimental

results depend critically on the correct preparation of test compounds. Due to the limited

aqueous solubility of many flavonoids, establishing a robust protocol for creating stock

solutions is essential for researchers, scientists, and drug development professionals.[2]

These application notes provide a detailed protocol for the preparation, storage, and use of

galuteolin stock solutions, primarily using dimethyl sulfoxide (DMSO) as the solvent, to ensure

consistent concentrations and minimize precipitation in cell culture media.

Data Presentation: Properties of Galuteolin for In
Vitro Experiments
The quantitative data relevant to the preparation of galuteolin stock solutions are summarized

in the table below. It is important to note that while galuteolin's glycosidic moiety improves its

aqueous solubility compared to its aglycone (luteolin), it is still considered to have low water

solubility.[2][3] DMSO is the recommended solvent for achieving high-concentration stock

solutions suitable for in vitro studies.[4][5]
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Parameter Value / Recommendation Source / Rationale

Synonyms
Luteolin-7-O-glucoside,

Cinaroside
[3]

Molecular Formula C₂₁H₂₀O₁₁ [6]

Molecular Weight 448.38 g/mol [6]

Recommended Solvent
Dimethyl Sulfoxide (DMSO),

cell culture grade

Based on high solubility of the

aglycone luteolin and general

practice for flavonoids.[4][5][7]

[8]

Recommended Stock

Concentration
10-50 mM in 100% DMSO

General practice for creating

highly concentrated stocks to

minimize solvent volume in

final culture.[9]

Suggested Working

Concentration Range
1-100 µM

Effective concentrations are

dose-dependent; this range is

a common starting point for in

vitro studies.[10][11]

Final DMSO Concentration in

Media
≤ 0.5%, ideally ≤ 0.1%

To avoid solvent-induced

cytotoxicity. A vehicle control is

mandatory.[9]

Storage of Stock Solution
-20°C or -80°C, protected from

light and moisture

To ensure stability and prevent

degradation.[7][9]

Experimental Protocol: Preparation of a 10 mM
Galuteolin Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of galuteolin in DMSO.

1. Materials and Equipment

Galuteolin powder (purity ≥98%)
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Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Sterile syringe filters (0.22 µm), compatible with DMSO (e.g., PTFE)

Laminar flow hood or biosafety cabinet

2. Safety Precautions

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Handle galuteolin powder in a chemical fume hood or a weighing station with appropriate

ventilation to avoid inhalation.

DMSO can facilitate the absorption of chemicals through the skin. Avoid direct contact.

3. Calculation

To prepare a 10 mM stock solution, the required mass of galuteolin is calculated using its

molecular weight (448.38 g/mol ).

Formula: Mass (mg) = Desired Volume (mL) × Desired Concentration (mM) × Molecular

Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM stock:

Mass (mg) = 1 mL × 10 mmol/L × 448.38 g/mol

Mass (mg) = 4.48 mg

4. Step-by-Step Procedure
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Weighing: Accurately weigh 4.48 mg of galuteolin powder using an analytical balance and

place it into a sterile microcentrifuge tube or amber vial.

Dissolution: Inside a laminar flow hood, add 1 mL of sterile, cell culture grade DMSO to the

vial containing the galuteolin powder.

Mixing: Tightly cap the vial and vortex at maximum speed until the powder is completely

dissolved. The solution should be clear with no visible particulates. Gentle warming in a 37°C

water bath can aid dissolution if needed.

Sterilization (Optional but Recommended): To ensure sterility for cell culture applications,

filter the stock solution through a 0.22 µm DMSO-compatible syringe filter into a new sterile,

light-protected vial. This step is critical if the DMSO used was not pre-sterilized.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-

50 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound. Store the aliquots at -20°C or -80°C, protected from light.

5. Preparation of Working Solutions

Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilute the stock solution serially in pre-warmed cell culture medium to achieve the desired

final concentration. For example, to make a 10 µM working solution in 10 mL of media, add

10 µL of the 10 mM stock solution (a 1:1000 dilution).

Always prepare a vehicle control by adding an equivalent volume of DMSO (without

galuteolin) to the cell culture medium. This is crucial to distinguish the effects of galuteolin
from any effects of the solvent.

Visualizations: Workflows and Signaling Pathways
Experimental Workflow Diagram
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Preparation

Processing & Storage

1. Weigh 4.48 mg
Galuteolin Powder

2. Add 1 mL
Sterile DMSO

3. Vortex Until
Completely Dissolved

4. Sterilize with 0.22 µm
Syringe Filter (Optional)

5. Aliquot into
Single-Use Tubes

6. Store at -20°C / -80°C
Protected from Light

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM Galuteolin stock solution in DMSO.

Galuteolin Signaling Pathway Diagram

Galuteolin has been shown to exert anti-inflammatory effects by inhibiting the NF-κB (Nuclear

Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[10] The diagram

below illustrates this inhibitory mechanism.
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Caption: Galuteolin inhibits the TNF-α-induced NF-κB signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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